Cas no 1625636-54-5 ((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid)
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1625636-54-5
- (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid
- EN300-650920
-
- Inchi: 1S/C22H23NO4S/c1-2-12-28-13-11-20(21(24)25)23-22(26)27-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,23,26)(H,24,25)/t20-/m0/s1
- InChI Key: GAQOEIDGMXSLCB-FQEVSTJZSA-N
- SMILES: S(CC=C)CC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 397.13477939g/mol
- Monoisotopic Mass: 397.13477939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 101Ų
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-650920-0.05g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 0.05g |
$2637.0 | 2025-03-14 | |
| Enamine | EN300-650920-0.1g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 0.1g |
$2762.0 | 2025-03-14 | |
| Enamine | EN300-650920-0.25g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 0.25g |
$2889.0 | 2025-03-14 | |
| Enamine | EN300-650920-0.5g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 0.5g |
$3014.0 | 2025-03-14 | |
| Enamine | EN300-650920-1.0g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 1.0g |
$3139.0 | 2025-03-14 | |
| Enamine | EN300-650920-2.5g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 2.5g |
$6155.0 | 2025-03-14 | |
| Enamine | EN300-650920-5.0g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 5.0g |
$9107.0 | 2025-03-14 | |
| Enamine | EN300-650920-10.0g |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid |
1625636-54-5 | 95.0% | 10.0g |
$13504.0 | 2025-03-14 |
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid
Introduction to (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic Acid (CAS No. 1625636-54-5)
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1625636-54-5, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.
The molecular structure of this compound is characterized by a chiral center at the second carbon atom, which is indicated by the (S) configuration. This chirality is crucial for its biological activity, as it can influence how the molecule interacts with biological targets. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position further enhances its potential as a building block in peptide synthesis and drug development.
The carboxylic acid group at the fourth carbon atom and the prop-2-enylsulfanyl (allylsulfanyl) group at the fourth carbon atom contribute to the compound's reactivity and binding affinity. These functional groups are known to play significant roles in modulating biological pathways and interactions, making this compound a valuable candidate for further investigation.
In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The structural features of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid suggest that it may have potential applications in this area. Specifically, the combination of the Fmoc group and the allylsulfanyl group could facilitate interactions with specific enzymes or receptors involved in inflammation.
Moreover, the fluorene moiety is known for its ability to enhance molecular stability and bioavailability, which are critical factors in drug development. This makes (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid an attractive candidate for further exploration as a lead compound or intermediate in the synthesis of more complex molecules with therapeutic potential.
Recent studies have begun to explore the pharmacological properties of similar compounds, particularly those containing fluorene-based scaffolds. These studies have shown that such molecules can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects. The presence of both Fmoc and allylsulfanyl groups in (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid suggests that it may share some of these properties.
The chiral nature of this compound also opens up possibilities for enantioselective synthesis and drug design. By controlling the stereochemistry at the chiral center, researchers can fine-tune the biological activity of the molecule. This is particularly important in pharmaceutical development, where enantiomeric purity can significantly impact a drug's efficacy and safety profile.
In conclusion, (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid (CAS No. 1625636-54-5) is a structurally complex and potentially biologically active compound that warrants further investigation. Its unique combination of functional groups, including the Fmoc group, allylsulfanyl group, and chiral center, makes it a promising candidate for drug discovery and therapeutic applications. As research in this area continues to advance, compounds like this one are likely to play an increasingly important role in developing new treatments for various diseases.
1625636-54-5 ((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(prop-2-en-1-ylsulfanyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)